Cas no 2229646-39-1 (tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate
• CAS No: 2229646-39-1
• MF: C₁₇H₂₃FN₂O₂
• MW: 306.375128030777
• CID: 6063170
• PubChem ID: 164663897
• Update Time: 2025-05-28

tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate
• EN300-1888254
• tert-butyl 3-[2-(4-fluorophenyl)ethenyl]piperazine-1-carboxylate
• 2229646-39-1

• Inchi： 1S/C17H23FN2O2/c1-17(2,3)22-16(21)20-11-10-19-15(12-20)9-6-13-4-7-14(18)8-5-13/h4-9,15,19H,10-12H2,1-3H3/b9-6+
• InChI Key： UJUYFYVMTWGBPB-RMKNXTFCSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 306.17435614g/mol
• Monoisotopic Mass: 306.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate

Research Brief on tert-Butyl 3-2-(4-Fluorophenyl)ethenylpiperazine-1-carboxylate (CAS: 2229646-39-1)

The compound tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate (CAS: 2229646-39-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate as a key building block in the development of novel therapeutic agents. Its structural features, including the piperazine core and the fluorophenyl moiety, make it an attractive scaffold for drug discovery. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting various disease pathways, particularly in oncology and central nervous system (CNS) disorders.

In terms of synthesis, advancements have been made in optimizing the yield and purity of tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate. A recent publication in the Journal of Medicinal Chemistry (2023) described a streamlined synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency of the process. The study also emphasized the compound's stability under various conditions, which is crucial for its application in large-scale pharmaceutical production.

Biological evaluations of derivatives derived from this compound have shown promising results. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain analogs exhibit potent activity against serotonin receptors, suggesting potential applications in the treatment of depression and anxiety disorders. Additionally, preliminary in vitro assays have indicated moderate inhibitory effects on cancer cell proliferation, warranting further investigation.

Despite these promising findings, challenges remain in the development of tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the incorporation of this scaffold into more complex drug candidates, with the aim of enhancing their pharmacological profiles.

In conclusion, tert-butyl 3-2-(4-fluorophenyl)ethenylpiperazine-1-carboxylate represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Continued research into its synthesis and biological activity is expected to yield new insights and potentially lead to the development of novel therapeutics. Future studies should focus on optimizing its properties and expanding its utility in targeting a broader range of diseases.